Cas no 1806749-29-0 (4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806749-29-0
• MF: C₇HClF₃IN₂O₄
• MW: 396.446523427963
• CID: 4836330
• Update Time: 2025-06-08

4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C7HClF3IN2O4/c8-5(15)3-4(12)2(14(16)17)1-13-6(3)18-7(9,10)11/h1H
• InChI Key： DJKIXHJOKNGQBH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(=O)Cl)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806749-29-0)

4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806749-29-0) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an iodo group, a nitro group, a trifluoromethoxy moiety, and a carbonyl chloride functional group, offers a wide range of applications in the synthesis of complex organic molecules and drug discovery.

The iodo group in 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride provides a valuable handle for various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. These reactions are crucial for the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted the importance of iodo-substituted compounds in the development of novel therapeutic agents, particularly in the areas of cancer and infectious diseases.

The nitro group in 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is another key functional group that contributes to the compound's reactivity and biological activity. Nitro groups are known to enhance the electron-withdrawing properties of molecules, which can influence their pharmacokinetic and pharmacodynamic profiles. In medicinal chemistry, nitro-substituted compounds are often used as prodrugs or to modulate the activity of target proteins.

The trifluoromethoxy moiety in 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is a fluorinated functional group that imparts unique electronic and steric properties to the molecule. Fluorinated compounds are widely used in drug design due to their ability to improve metabolic stability, bioavailability, and binding affinity to biological targets. The trifluoromethoxy group has been shown to enhance the lipophilicity of molecules, making them more suitable for crossing biological membranes and reaching their intended targets.

The carbonyl chloride functional group in 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is highly reactive and can undergo various chemical reactions, such as nucleophilic acyl substitution and amidation. This reactivity makes 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride an excellent building block for the synthesis of complex organic molecules, including peptides, proteins, and small molecule drugs. The carbonyl chloride group can also be used to introduce additional functional groups into the molecule, further expanding its utility in chemical synthesis.

In recent years, 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride has been utilized in several cutting-edge research projects aimed at developing new therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of anticancer drugs. The researchers found that compounds derived from 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride exhibited potent antiproliferative activity against various cancer cell lines, making them promising candidates for further development.

Another notable application of 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is in the field of infectious diseases. A recent study published in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of this compound showed significant antibacterial activity against multidrug-resistant pathogens. The unique combination of functional groups in 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride allowed for the design of molecules with enhanced potency and reduced toxicity compared to existing antibiotics.

Beyond its applications in drug discovery, 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride has also been explored for its potential use in materials science and chemical sensing. The presence of multiple reactive functional groups makes it an attractive candidate for the development of new materials with tailored properties. For instance, researchers have used this compound as a building block for the synthesis of conductive polymers and sensors with high sensitivity and selectivity.

In conclusion, 4-Iodo-5-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806749-29-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and high reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative solutions for healthcare and beyond.